Ethyl 3-amino-4-hydroxy-phenyl-propionate

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: ethyl 2-(3-amino-4-hydroxyphenyl)propanoate
• InChI: InChI=1S/C11H15NO3/c1-3-15-11(14)7(2)8-4-5-10(13)9(12)6-8/h4-7,13H,3,12H2,1-2H3
• InChI Key: LPHWCEHIGYXCSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C1=CC(=C(C=C1)O)N

Description

Ethyl 3-amino-4-hydroxy-phenyl-propionate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2-(4-hydroxy-3-nitro-phenyl)-propionic acid ethyl ester (9.71 g) in THF (40 mL) and EtOH (40 mL) was slowly added 10% Pd/C (0.89 g) at room temperature. After being hydrogenated for 0.5 h with H2 balloon, the reaction mixture was filtered through celite pad and washed with EtOAc. The organic layer was dried over magnesium sulfate, filtered and concentrated in vacuo. The resulting residue was chromatographed on silica gel (n-Hex:EtOAc=2:1) to afford the product as pale yellow solid.

Synthesis routes and methods II

Procedure details

Ethyl 2-(4-hydroxy-3-nitrophenyl)propanoate (260 mg, 1.09 mmol) in THF (6 mL) and ethanol (6 mL) was slowly added 10% Pd/C (29 mg) at room temperature. The mixture was hydrogenated for 2 hours at 43 psi and then filtered with celite pad and washed with EtOAc. The filtrate was concentrated in vacuo. The residue was purified by column chromatography eluting with n-Hexane/EtOAc=1/1.